Cas no 269398-78-9 (Fmoc-(r)-3-amino-4-(4-nitro-phenyl)-butyric acid)

Fmoc-(R)-3-amino-4-(4-nitrophenyl)-butyric acid is a chiral, non-natural amino acid derivative widely used in peptide synthesis and medicinal chemistry. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group ensures compatibility with solid-phase peptide synthesis (SPPS), enabling selective deprotection under mild basic conditions. The 4-nitrophenyl moiety enhances the compound's utility as a building block for introducing aromatic and electron-withdrawing functionalities into peptides. Its stereochemical purity (R-configuration) is critical for applications requiring precise chiral control, such as enzyme inhibitors or receptor-targeted therapeutics. The compound’s stability and solubility in common organic solvents further facilitate its incorporation into complex peptide architectures. This derivative is particularly valuable in drug discovery and biochemical research.
Fmoc-(r)-3-amino-4-(4-nitro-phenyl)-butyric acid structure
269398-78-9 structure
Product Name:Fmoc-(r)-3-amino-4-(4-nitro-phenyl)-butyric acid
CAS No:269398-78-9
MF:C25H22N2O6
MW:446.451986789703
MDL:MFCD01860920
CID:67364
PubChem ID:7009742
Update Time:2025-10-31

Fmoc-(r)-3-amino-4-(4-nitro-phenyl)-butyric acid Chemical and Physical Properties

Names and Identifiers

    • (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(4-nitrophenyl)butanoic acid
    • (R)-N-(9-Fluorenylmethyloxycarbonyl)-3-amino-4-(4-nitrophenyl)butyric acid
    • Benzenebutanoic acid, β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-nitro-, (βR)-
    • FMOC-(R)-3-AMINO-4-(4-NITRO-PHENYL)-BUTYRIC ACID
    • Fmoc-(R)-3-Amino-4-(4-nitrophenyl)-butyric acid
    • Fmoc-4-nitro-D-beta-homophenylalanine
    • Fmoc-D-β-HoPhe(4-NO2)-OH
    • (R)-3-(Fmoc-amino)-4-(4-nitrophenyl)butyric acid
    • FMOC-(R)-3-AMINO-4-(4-NITROPHENYL)BUTANOIC ACID
    • Fmoc-(R)-3-Amino-4-(4-nitrophenyl)butyricacid
    • Fmoc-D-b-HoPhe(4-NO2)-OH
    • FMOC-D-PHE(4-NO2)-(C*CH2)OH
    • RARECHEM AK PT F062
    • CS-0062159
    • SCHEMBL18989107
    • AC-22245
    • (R)-3-(((9H-fluoren-9-yl)methoxy)carbonylamino)-4-(4-nitrophenyl)butanoic acid
    • Benzenebutanoic acid, b-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-nitro-,(bR)-
    • A818702
    • (3R)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-4-(4-nitrophenyl)butanoic Acid
    • F15053
    • (3R)-3-({[(9H-FLUOREN-9-YL)METHOXY]CARBONYL}AMINO)-4-(4-NITROPHENYL)BUTANOIC ACID
    • 269398-78-9
    • AKOS016843761
    • FMOC-(R)-3-AMINO-4-(4-NITROPHENYL)-BUTYRICACID
    • Fmoc-(R)-3-amino-4-(4-nitro-phenyl)-butyric acid, AldrichCPR
    • Fmoc-(R)-3-Amino-4-(4-nitrophenyl)butyric acid
    • (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(4-nitrophenyl)butanoicacid
    • EN300-1168690
    • DS-3906
    • (3R)-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-(4-nitrophenyl)butanoic acid
    • Fmoc-(r)-3-amino-4-(4-nitro-phenyl)-butyric acid
    • MDL: MFCD01860920
    • Inchi: 1S/C25H22N2O6/c28-24(29)14-17(13-16-9-11-18(12-10-16)27(31)32)26-25(30)33-15-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-12,17,23H,13-15H2,(H,26,30)(H,28,29)/t17-/m1/s1
    • InChI Key: HBORLQMDGYDDBJ-QGZVFWFLSA-N
    • SMILES: O(C(N[C@@H](CC(=O)O)CC1C=CC(=CC=1)[N+](=O)[O-])=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 446.14800
  • Monoisotopic Mass: 446.14778643g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 10
  • Complexity: 680
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • PSA: 121.45000
  • LogP: 5.43340

Fmoc-(r)-3-amino-4-(4-nitro-phenyl)-butyric acid Security Information

  • Hazard Category Code: 50
  • Safety Instruction: 61
  • Hazardous Material Identification: N
  • HazardClass:IRRITANT

Fmoc-(r)-3-amino-4-(4-nitro-phenyl)-butyric acid Pricemore >>

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Additional information on Fmoc-(r)-3-amino-4-(4-nitro-phenyl)-butyric acid

Fmoc-(r)-3-amino-4-(4-nitro-phenyl)-butyric Acid: A Comprehensive Overview

Fmoc-(r)-3-amino-4-(4-nitro-phenyl)-butyric acid, with the CAS number 269398-78-9, is a highly specialized amino acid derivative that has garnered significant attention in the fields of organic chemistry, pharmacology, and peptide synthesis. This compound is notable for its unique structure, which incorporates a fluorinated protecting group (Fmoc) and a nitro-substituted aromatic ring. The integration of these functional groups makes it a versatile building block for constructing complex molecules, particularly in the realm of peptide synthesis and drug discovery.

The Fmoc (9-fluorenylmethyloxycarbonyl) group is a widely used protecting group in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. In the case of Fmoc-(r)-3-amino-4-(4-nitro-phenyl)-butyric acid, the Fmoc group is attached to the amino terminus, ensuring that the amino group remains protected during the synthesis process. The (r)-configuration at the chiral center highlights the compound's stereochemical specificity, which is crucial for its biological activity and selectivity.

The 4-nitro-phenyl substituent introduces additional functionality to the molecule. Nitro groups are known for their electron-withdrawing properties, which can influence the electronic environment of the aromatic ring and modulate the compound's reactivity. This substitution pattern also enhances the molecule's potential for interactions with biological targets, such as proteins or enzymes, making it a valuable component in drug design.

Recent advancements in chemical synthesis have enabled researchers to explore novel applications of Fmoc-(r)-3-amino-4-(4-nitro-phenyl)-butyric acid. For instance, studies have demonstrated its utility in constructing bioactive peptides with enhanced stability and bioavailability. The compound's ability to serve as a modular building block has facilitated its incorporation into larger peptide frameworks, where it contributes to both structural diversity and functional complexity.

In terms of pharmacological applications, Fmoc-(r)-3-amino-4-(4-nitro-phenyl)-butyric acid has shown promise in targeting various disease states. Preclinical studies have highlighted its potential as an inhibitor of key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The compound's ability to modulate enzyme activity underscores its potential as a lead compound for drug development.

Moreover, the integration of Fmoc-(r)-3-amino-4-(4-nitro-phenyl)-butyric acid into peptide-based vaccines has been explored. Its unique structure allows for the generation of immunogenic peptides that can elicit robust immune responses against pathogens. This application leverages the compound's ability to serve as a scaffold for constructing antigenic determinants with high specificity and immunogenicity.

From a synthetic standpoint, Fmoc-(r)-3-amino-4-(4-nitro-phenyl)-butyric acid can be synthesized via a variety of routes, including solid-phase synthesis and solution-phase methods. The choice of synthesis strategy depends on factors such as scalability, cost-effectiveness, and the desired purity of the final product. Recent innovations in catalytic asymmetric synthesis have further expanded the toolbox for producing enantiomerically pure versions of this compound.

The structural versatility of Fmoc-(r)-3-amino-4-(4-nitro-phenyl)-butyric acid also makes it an attractive candidate for click chemistry applications. Its ability to participate in copper-catalyzed azide–alkyne cycloadditions (CuAAC) or other click reactions enables researchers to rapidly assemble complex molecules with high efficiency and precision.

In conclusion, Fmoc-(r)-3-amino-4-(4-nitro-phenyl)-butyric acid stands out as a multifaceted amino acid derivative with significant potential in various areas of chemical research and drug development. Its unique combination of functional groups and stereochemical properties positions it as an invaluable tool for constructing bioactive molecules with tailored functionalities. As research continues to uncover new applications for this compound, its role in advancing therapeutic interventions is likely to grow even further.

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